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Compound of Interest

Compound Name: Ethyl 3-methoxypropionate

Cat. No.: B083209

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl 3-methoxypropionate is a valuable organic compound used as a solvent and an
intermediate in the synthesis of various fine chemicals and pharmaceuticals. Its synthesis is
typically achieved through a Michael addition of methanol to ethyl acrylate. This document
provides a detailed protocol for the laboratory-scale synthesis of Ethyl 3-methoxypropionate,
including reaction conditions, purification, and characterization data.

Quantitative Data Summary

A summary of the key quantitative data for Ethyl 3-methoxypropionate is presented in Table
1.

Table 1: Physicochemical Properties of Ethyl 3-methoxypropionate
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Property Value Reference
CAS Number 10606-42-5
Molecular Formula CeH1203
Molecular Weight 132.16 g/mol
Appearance Colorl.ess' to Almost colorless
clear liquid
Purity >99.0% (GC)
Boiling Point 142-143 °C
Density 1.009 g/mL at 25 °C

Reaction Scheme

The synthesis of Ethyl 3-methoxypropionate is achieved via a base-catalyzed Michael
addition of methanol to ethyl acrylate.
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Reaction Scheme for the Synthesis of Ethyl 3-methoxypropionate

Reactants

Methanol (CH3OH)

Ethyl Acrylate (CH2=CHCOOET)
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B Ethyl 3-methoxypropionate (CH3OCH2CH2COOEt)
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Experimental Workflow
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5. Purification by
Fractional Distillation

Final Product:
Ethyl 3-methoxypropionate

Click to download full resolution via product page

» To cite this document: BenchChem. [Application Note and Protocol: Laboratory Scale
Synthesis of Ethyl 3-methoxypropionate]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b083209#laboratory-scale-synthesis-protocol-for-
ethyl-3-methoxypropionate]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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